Cas no 498583-18-9 (Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester)

• Product Name: Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester
• CAS No: 498583-18-9
• MF: C₁₀H₁₈F₃NO₂
• MW: 241.250633716583
• CID: 1538854
• Update Time: 2024-08-24

Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester

• Inchi： 1S/C10H18F3NO2/c1-3-5-6-14-8(10(11,12)13)7-9(15)16-4-2/h8,14H,3-7H2,1-2H3
• InChI Key： OTCGLXHJEDVFNF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(NCCCC)C(F)(F)F

Computed Properties

• Exact Mass: 241.12904

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 230.2±40.0 °C(Predicted)
• PSA: 38.33
• pka: 4.62±0.70(Predicted)